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Compound of Interest

Compound Name: C4-ceramide

Cat. No.: B15286528

Ensuring laboratory safety and environmental responsibility necessitates the proper disposal of
all chemical waste, including bioactive sphingolipids like C4-ceramide. This guide provides
essential information for researchers, scientists, and drug development professionals on the
appropriate procedures for the disposal of C4-ceramide, aligning with standard laboratory
safety and chemical handling practices.

C4-ceramide (N-butyroyl-D-erythro-sphingosine) is a cell-permeable analog of natural
ceramides used in research to study cellular processes such as apoptosis and signal
transduction.[1] While specific, detailed protocols for the disposal of C4-ceramide are not
readily available, the safety data sheets (SDS) for C4-ceramide and similar compounds, along
with general laboratory chemical waste guidelines, provide a clear framework for its safe
management.

Key Safety and Disposal Information

The following table summarizes crucial data for the safe handling and disposal of C4-
ceramide.
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Parameter

Information

Source

Chemical Name

N-butyroyl-D-erythro-

[1](2]

sphingosine
CAS Number 74713-58-9 [1][2]
Molecular Formula C22H43NO3 [1112]131[4]
Appearance Solid
Storage Temperature -20°C

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal
plant. Offer surplus and non-
recyclable solutions to a

licensed disposal company.

[5]16]

Hazard Classification

While not always explicitly
classified as hazardous,
related ceramides are
considered hazardous (e.g.,
skin and eye irritant).[6]
Therefore, it is prudent to
handle C4-ceramide as a

hazardous chemical waste.

Step-by-Step Disposal Protocol

The proper disposal of C4-ceramide should always be in accordance with local, state, and

federal regulations. The following protocol provides a general guideline:

e Personal Protective Equipment (PPE): Before handling C4-ceramide waste, ensure

appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

e Waste Segregation:

o Solid Waste: Collect solid C4-ceramide waste, including contaminated consumables (e.g.,

pipette tips, microfuge tubes), in a designated, properly labeled hazardous waste
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container. The container should be compatible with the chemical and clearly marked as
"Hazardous Waste" with the full chemical name ("C4-ceramide” or "N-butyroyl-D-erythro-
sphingosine").

o Liquid Waste: Solutions containing C4-ceramide should be collected in a separate, leak-
proof, and clearly labeled hazardous waste container. Do not mix with other incompatible
waste streams.

o Waste Storage: Store the hazardous waste container in a designated satellite accumulation
area. This area should be secure and away from general laboratory traffic.

o Disposal Request: Once the waste container is full, or in accordance with your institution's
guidelines, arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

e Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of disposal, as required by your institution and regulatory agencies.

Important Considerations:

e Do NOT dispose of C4-ceramide down the drain. This can contaminate waterways and is
against regulations for most chemical waste.

e Do NOT dispose of C4-ceramide in the regular trash. Solid chemical waste must be
segregated for proper disposal.

o Consult your institution's specific chemical hygiene plan and waste disposal guidelines for
any additional requirements.

C4-Ceramide Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of C4-ceramide waste in a laboratory setting.
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Waste Generation & Identification

C4-Ceramide Waste Generated
(Solid or Liquid)

;

Identify as Chemical Waste

Segregation & Containment

Select Appropriate
Hazardous Waste Container

;

Label Container with
'Hazardous Waste' & Chemical Name

;

Segregate Solid & Liquid Waste

Storage & Documentation

Store in Designated
Satellite Accumulation Area

;

Maintain Waste Log

Final Disposal

Arrange for Pickup by
Licensed Waste Disposal Service

;

Transport to Approved
Waste Disposal Facility

Click to download full resolution via product page

Caption: C4-Ceramide Disposal Workflow Diagram
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of C4-ceramide, fostering a secure research environment and protecting the broader
ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15286528?utm_src=pdf-body
https://www.benchchem.com/product/b15286528?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/22528/c4-ceramide-d18-1-4-0
https://www.larodan.com/product/n-butyroyl-d-sphingosine/
https://pubchem.ncbi.nlm.nih.gov/compound/Ceramide-4
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/734ffa37-5d27-4a93-b6b6-e4f84e4e5284
https://avantiresearch.com/images/MSDS/AvantiPolarLipids_SDS_841138P.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ67093MA&productDescription=C16+CERAMIDE+10MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15286528#c4-ceramide-proper-disposal-procedures
https://www.benchchem.com/product/b15286528#c4-ceramide-proper-disposal-procedures
https://www.benchchem.com/product/b15286528#c4-ceramide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15286528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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